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Cat. No.: B1449678 Get Quote

Abstract
This document provides a summary of the currently available technical information for the

chemical compound 4-(4-Bromophenyl)piperidin-2-one, CAS number 1893051-68-7. It is

intended for researchers, scientists, and drug development professionals. Despite a

comprehensive search of scientific literature and chemical databases, it has been determined

that there is a significant lack of in-depth technical data for this specific molecule. This guide

presents the basic chemical properties that have been identified and contextualizes the general

interest in the broader class of piperidine-containing compounds in medicinal chemistry.

Introduction
4-(4-Bromophenyl)piperidin-2-one is a substituted piperidinone, a class of heterocyclic

compounds that are of significant interest in medicinal chemistry and drug discovery. The

piperidine scaffold is a common feature in many biologically active molecules and approved

pharmaceutical agents.[1][2] Substituted piperidines have been explored for a wide range of

therapeutic applications, including as anticancer, antiviral, and central nervous system-acting

agents.[1][3] This document aims to collate the available technical information for the specific

derivative, 4-(4-Bromophenyl)piperidin-2-one.

Chemical and Physical Properties
Limited information is available regarding the specific physicochemical properties of 4-(4-
Bromophenyl)piperidin-2-one. The basic molecular details are summarized in the table
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below.

Property Value Source(s)

CAS Number 1893051-68-7 [4][5][6]

Molecular Formula C₁₁H₁₂BrNO [4][6]

Molecular Weight 254.12 g/mol [4][6]

IUPAC Name
4-(4-bromophenyl)piperidin-2-

one
[4]

Canonical SMILES
C1NC(=O)CC(C1)C2=CC=C(C

=C2)Br
[6]

This compound is listed as a building block or drug intermediate by several chemical suppliers,

indicating its availability for research purposes.[4][7]

Synthesis
A specific, validated synthetic protocol for 4-(4-Bromophenyl)piperidin-2-one could not be

identified in the public domain. However, general methods for the synthesis of substituted 4-

piperidones are documented in the chemical literature.[8] For related but structurally distinct

compounds, such as 4-(4'-Bromophenyl)piperidine, a synthesis method involving the reduction

of 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine has been described.[9][10] It is plausible that a

multi-step synthesis starting from a suitable precursor could yield 4-(4-
Bromophenyl)piperidin-2-one, but no specific examples have been published.

Biological Activity and Mechanism of Action
There is no available information in peer-reviewed literature or public databases regarding the

biological activity or mechanism of action of 4-(4-Bromophenyl)piperidin-2-one. While the

broader class of piperidine derivatives has been shown to exhibit a wide range of

pharmacological activities, including acting as CCR5 antagonists for HIV infection and

modulating dopamine and serotonin transporters, no such data has been published for this

specific compound.[11][12]
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Experimental Protocols
Due to the absence of published research on 4-(4-Bromophenyl)piperidin-2-one, no

experimental protocols for its use in biological or chemical assays are available.

Quantitative Data
A thorough search for quantitative data such as IC₅₀ values, binding constants, or

pharmacokinetic parameters for 4-(4-Bromophenyl)piperidin-2-one yielded no results.

Signaling Pathways and Logical Relationships
As there is no information on the biological targets or mechanism of action of 4-(4-
Bromophenyl)piperidin-2-one, it is not possible to generate any diagrams of signaling

pathways or experimental workflows.

To illustrate a generic experimental workflow for compound screening, the following diagram is

provided as an example.
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Compound Screening Workflow
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Caption: A generic workflow for in vitro compound screening.
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Conclusion
The compound 4-(4-Bromophenyl)piperidin-2-one (CAS 1893051-68-7) is a commercially

available chemical intermediate. However, there is a notable absence of published scientific

literature detailing its synthesis, biological activity, mechanism of action, or any associated

experimental data. While the piperidine scaffold is of considerable interest in drug discovery,

the specific properties of this brominated derivative remain uncharacterized in the public

domain. Further research is required to elucidate the potential utility of this compound in a

research or drug development context. This document will be updated as new information

becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16563775/
https://pubmed.ncbi.nlm.nih.gov/16563775/
https://pubmed.ncbi.nlm.nih.gov/16563775/
https://www.benchchem.com/product/b1449678#4-4-bromophenyl-piperidin-2-one-cas-number-1893051-68-7
https://www.benchchem.com/product/b1449678#4-4-bromophenyl-piperidin-2-one-cas-number-1893051-68-7
https://www.benchchem.com/product/b1449678#4-4-bromophenyl-piperidin-2-one-cas-number-1893051-68-7
https://www.benchchem.com/product/b1449678#4-4-bromophenyl-piperidin-2-one-cas-number-1893051-68-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1449678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

